Cas no 2088186-53-0 (2-Isocyano-4,6-dimethylpyridine)

• Product Name: 2-Isocyano-4,6-dimethylpyridine
• CAS No: 2088186-53-0
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 6157087
• PubChem ID: 137939087
• Update Time: 2025-05-21

2-Isocyano-4,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-isocyano-4,6-dimethylpyridine
• EN300-6512467
• 2088186-53-0
• 2-Isocyano-4,6-dimethylpyridine

• Inchi： 1S/C8H8N2/c1-6-4-7(2)10-8(5-6)9-3/h4-5H,1-2H3
• InChI Key： PJEJAQPGMILCRA-UHFFFAOYSA-N
• SMILES： N1C(=CC(C)=CC=1C)[N+]#[C-]

Computed Properties

• Exact Mass: 132.068748264g/mol
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.2Ų

Additional information on 2-Isocyano-4,6-dimethylpyridine

Introduction to 2-Isocyano-4,6-dimethylpyridine (CAS No. 2088186-53-0)

2-Isocyano-4,6-dimethylpyridine, with the chemical formula C₇H₇N₂, is a highly versatile intermediate in organic synthesis and pharmaceutical chemistry. Its unique structural features, including an isocyanide functional group and methyl-substituted pyridine ring, make it a valuable building block for the development of novel compounds. This compound has garnered significant attention in recent years due to its applications in medicinal chemistry and materials science.

The isocyanide group (-NC) in 2-Isocyano-4,6-dimethylpyridine is particularly noteworthy for its reactivity. Isocyanides are known for their ability to participate in a wide range of chemical reactions, including cycloadditions, condensations, and metal-catalyzed transformations. These reactions make isocyanides indispensable in the synthesis of complex molecules, such as heterocycles and polymers.

In pharmaceutical research, 2-Isocyano-4,6-dimethylpyridine has been explored as a precursor for biologically active compounds. The pyridine scaffold is a common motif in many drugs, offering favorable pharmacokinetic properties. The presence of the isocyanide group allows for further functionalization, enabling the creation of diverse molecular structures with potential therapeutic effects.

Recent studies have highlighted the utility of 2-Isocyano-4,6-dimethylpyridine in the development of small-molecule inhibitors. For instance, researchers have utilized this compound to synthesize molecules that target enzyme active sites, leading to the discovery of novel drug candidates. The ability to modify the pyridine ring and the isocyanide group provides chemists with a high degree of flexibility in designing molecules with specific biological activities.

The dimethyl substitution at the 4 and 6 positions of the pyridine ring in 2-Isocyano-4,6-dimethylpyridine contributes to its stability and reactivity. These substituents can influence electronic properties and steric hindrance, making the compound suitable for various synthetic pathways. Additionally, the electron-withdrawing nature of the isocyanide group enhances its participation in nucleophilic addition reactions.

One of the most intriguing applications of 2-Isocyano-4,6-dimethylpyridine is in materials science. Isocyanides can undergo polymerization reactions to form polyureas and polyurethanes. These polymers exhibit unique properties such as thermal stability and biodegradability, making them suitable for use in coatings, adhesives, and biomedical materials.

In conclusion, 2-Isocyano-4,6-dimethylpyridine (CAS No. 2088186-53-0) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its reactivity stems from the combination of an isocyanide group and a methyl-substituted pyridine ring, which allows for extensive chemical modifications. As research continues to uncover new synthetic pathways and applications, this compound will undoubtedly remain a cornerstone in organic synthesis.